Cas no 62619-59-4 (3,6,9-Undecanetrione, 1,11-bis(5-methyl-2-furanyl)-)

3,6,9-Undecanetrione, 1,11-bis(5-methyl-2-furanyl)- structure
62619-59-4 structure
Product Name:3,6,9-Undecanetrione, 1,11-bis(5-methyl-2-furanyl)-
CAS No:62619-59-4
MF:C21H26O5
MW:358.428146839142
CID:437800
PubChem ID:71384501
Update Time:2025-04-19

3,6,9-Undecanetrione, 1,11-bis(5-methyl-2-furanyl)- Chemical and Physical Properties

Names and Identifiers

    • 3,6,9-Undecanetrione, 1,11-bis(5-methyl-2-furanyl)-
    • 1,11-bis(5-methylfuran-2-yl)undecane-3,6,9-trione
    • DTXSID30806754
    • 62619-59-4
    • Inchi: 1S/C21H26O5/c1-15-3-11-20(25-15)13-9-18(23)7-5-17(22)6-8-19(24)10-14-21-12-4-16(2)26-21/h3-4,11-12H,5-10,13-14H2,1-2H3
    • InChI Key: YFMIQLVZQGXKBH-UHFFFAOYSA-N
    • SMILES: O1C(C)=CC=C1CCC(CCC(CCC(CCC1=CC=C(C)O1)=O)=O)=O

Computed Properties

  • Exact Mass: 358.17808
  • Monoisotopic Mass: 358.17802393g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 26
  • Rotatable Bond Count: 12
  • Complexity: 445
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.9
  • Topological Polar Surface Area: 77.5Ų

Experimental Properties

  • PSA: 77.49
Recommended suppliers
Shenzhen Jianxing Pharmaceutical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shenzhen Jianxing Pharmaceutical Technology Co., Ltd.
Shandong Jing Kun Chemical Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shandong Jing Kun Chemical Co.,Ltd.
Beyond Pharmaceutical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Jinta Yudi Pharmaceutical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jinta Yudi Pharmaceutical Technology Co., Ltd.
Hunan Well Medicine Synthesis Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Hunan Well Medicine Synthesis Technology Co., Ltd.